Cas no 1804060-49-8 (4-Hydroxymethyl-5-methoxy-1H-benzimidazole)
4-Hydroxymethyl-5-methoxy-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxymethyl-5-methoxy-1H-benzimidazole
-
- Inchi: 1S/C9H10N2O2/c1-13-8-3-2-7-9(6(8)4-12)11-5-10-7/h2-3,5,12H,4H2,1H3,(H,10,11)
- InChI Key: YYHLUXBCXGVNQY-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC2=C(C=1CO)N=CN2
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 177
- XLogP3: 0.6
- Topological Polar Surface Area: 58.1
4-Hydroxymethyl-5-methoxy-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061004265-250mg |
4-Hydroxymethyl-5-methoxy-1H-benzimidazole |
1804060-49-8 | 98% | 250mg |
$865.84 | 2022-04-02 | |
| Alichem | A061004265-500mg |
4-Hydroxymethyl-5-methoxy-1H-benzimidazole |
1804060-49-8 | 98% | 500mg |
$1,212.18 | 2022-04-02 | |
| Alichem | A061004265-1g |
4-Hydroxymethyl-5-methoxy-1H-benzimidazole |
1804060-49-8 | 98% | 1g |
$1,961.61 | 2022-04-02 |
4-Hydroxymethyl-5-methoxy-1H-benzimidazole Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 4-Hydroxymethyl-5-methoxy-1H-benzimidazole
Introduction to 4-Hydroxymethyl-5-methoxy-1H-benzimidazole (CAS No. 1804060-49-8)
4-Hydroxymethyl-5-methoxy-1H-benzimidazole, identified by its Chemical Abstracts Service (CAS) number 1804060-49-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole class, a family of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 4-Hydroxymethyl-5-methoxy-1H-benzimidazole, particularly the presence of hydroxymethyl and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.
The benzimidazole core is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 4-Hydroxymethyl-5-methoxy-1H-benzimidazole enhances its interactions with biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the compound's potential in modulating enzyme activity and inhibiting pathways relevant to various diseases.
In the context of contemporary research, 4-Hydroxymethyl-5-methoxy-1H-benzimidazole has been explored for its role in developing novel therapeutic agents. Its hydroxymethyl group provides a site for further chemical modification, allowing researchers to tailor its properties for specific applications. For instance, modifications at this position can influence solubility, bioavailability, and binding affinity to biological targets. Similarly, the methoxy group contributes to the compound's stability and reactivity, making it a versatile intermediate in synthetic chemistry.
One of the most compelling aspects of 4-Hydroxymethyl-5-methoxy-1H-benzimidazole is its potential in oncology research. Benzimidazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. The hydroxymethyl and methoxy substituents in this compound may facilitate interactions with key proteins that regulate cell growth and division. Preliminary studies suggest that derivatives of 4-Hydroxymethyl-5-methoxy-1H-benzimidazole could exhibit inhibitory effects on pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in tumors.
Additionally, the compound has been investigated for its antimicrobial properties. The benzimidazole scaffold is well-known for its activity against various bacterial and fungal species. The presence of hydroxymethyl and methoxy groups may enhance the compound's ability to disrupt microbial cell walls or inhibit essential metabolic processes. This makes 4-Hydroxymethyl-5-methoxy-1H-benzimidazole a candidate for developing new antimicrobial agents to combat resistant strains.
The synthesis of 4-Hydroxymethyl-5-methoxy-1H-benzimidazole involves multi-step organic reactions that highlight its synthetic accessibility. The introduction of the hydroxymethyl group can be achieved through reduction reactions, while the methoxy group is typically incorporated via nucleophilic substitution or etherification processes. These synthetic pathways underscore the compound's utility as a building block for more complex molecules.
In drug discovery pipelines, 4-Hydroxymethyl-5-methoxy-1H-benzimidazole serves as a key intermediate in the development of novel therapeutics. Its structural flexibility allows for modifications that can optimize pharmacokinetic profiles, such as improving oral bioavailability or reducing toxicity. Researchers often employ computational methods to predict how different substitutions will affect the compound's behavior in biological systems, enabling rapid screening of potential derivatives.
The pharmacological evaluation of 4-Hydroxymethyl-5-methoxy-1H-benzimidazole has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with various enzymes and receptors, suggesting multiple potential therapeutic applications. For example, it may inhibit enzymes involved in inflammation or pain signaling, making it relevant for treating chronic conditions such as arthritis or neuropathy.
Moreover, the compound's ability to cross biological membranes has been noted in preliminary pharmacokinetic studies. This property is crucial for ensuring that therapeutic agents reach their intended targets within the body. The hydrophobicity provided by the methoxy group may enhance membrane permeability, while the hydroxymethyl group could influence metabolic stability.
Recent advances in chemical biology have enabled more detailed investigation into the mechanisms by which 4-Hydroxymethyl-5-methoxy-1H-benzimidazole exerts its effects. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been used to determine how this compound binds to biological targets at an atomic level. These insights are invaluable for designing analogs with improved efficacy and reduced side effects.
The future directions for research on 4-Hydroxymethyl-5-methoxy-1H-benzimidazole include exploring its role in precision medicine. By understanding how genetic variations influence responses to this compound, researchers can develop personalized treatment strategies tailored to individual patients' needs. Additionally, investigating its interactions with other drugs may reveal synergistic effects that could enhance therapeutic outcomes.
In conclusion,4-Hydroxymethyl-5-methoxy-1H-benzimidazole (CAS No. 1804060-49-8) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with promising results in oncology and antimicrobial research. As our understanding of biological systems continues to evolve,4-Hydroxymethyl-5-methoxy-1H-benzimidazole will likely play an increasingly important role in developing innovative therapies that address unmet medical needs.
1804060-49-8 (4-Hydroxymethyl-5-methoxy-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)